Cas no 1797630-13-7 (3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole)

• Product Name: 3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole
• CAS No: 1797630-13-7
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 5371546
• Update Time: 2025-08-05

3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-2-methylindazol-6-yl)-[4-(2-methylpropylsulfonyl)piperidin-1-yl]methanone
• 3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole

• Inchi： 1S/C19H27N3O4S/c1-13(2)12-27(24,25)15-7-9-22(10-8-15)18(23)14-5-6-16-17(11-14)20-21(3)19(16)26-4/h5-6,11,13,15H,7-10,12H2,1-4H3
• InChI Key： XYFACJZYKUIUEM-UHFFFAOYSA-N
• SMILES： C(C1=CC2C(C=C1)=C(OC)N(C)N=2)(N1CCC(S(CC(C)C)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole

Compound CAS No. 1797630-13-7: 3-Methoxy-2-Methyl-6-[4-(2-Methylpropanesulfonyl)Piperidine-1-Carbonyl]-2H-Indazole

The compound 3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole, identified by the CAS registry number CAS No. 1797630-13-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of functional groups such as methoxy, methyl, and piperidine derivatives further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of indazoles in drug discovery, particularly in the development of anticancer agents. The methoxy group at position 3 and the methyl group at position 2 of this compound contribute to its hydrophobicity and electronic properties, making it an attractive candidate for targeting specific biological pathways. Additionally, the piperidine ring substituted with a sulfonyl group at position 4 introduces steric hindrance and improves the compound's solubility, which are critical factors for drug delivery.

The synthesis of 3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole involves a multi-step process that includes nucleophilic aromatic substitution, coupling reactions, and cyclization. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has further validated its structural integrity.

In terms of biological activity, this compound has shown promising results in vitro assays targeting kinases and other enzymes associated with diseases such as cancer and neurodegenerative disorders. Its ability to modulate these targets without significant off-target effects underscores its potential as a lead compound in medicinal chemistry. Furthermore, recent computational studies have revealed that the sulfonyl group plays a pivotal role in stabilizing interactions with target proteins, enhancing its therapeutic index.

From an environmental perspective, the synthesis and application of CAS No. 1797630-13-7 adhere to green chemistry principles, minimizing waste generation and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 3-methoxy-2-methyl-6-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]-2H-indazole represents a cutting-edge advancement in organic chemistry with broad implications for drug development and materials science. As research continues to unravel its full potential, this compound stands as a testament to the power of chemical innovation in addressing complex scientific challenges.